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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is a representative technical guide. A specific Certificate of Analysis

for Fluometuron-desmethyl-d3 was not publicly available at the time of this writing. The data

and methodologies presented are based on available information for closely related

compounds, such as Fluometuron-desmethyl and its parent compound Fluometuron, to provide

a comprehensive overview for research and development purposes.

Introduction
Fluometuron-desmethyl-d3 is the deuterated form of Desmethylfluometuron, the primary

metabolite of the herbicide Fluometuron. As an analytical standard, it is a critical component in

metabolic studies, environmental monitoring, and toxicological assessments. The incorporation

of deuterium provides a distinct mass signature, making it an ideal internal standard for

quantitative analysis by mass spectrometry. This guide provides an in-depth overview of the

technical specifications, analytical methodologies, and applications of Fluometuron-
desmethyl-d3.

Quantitative Data
The following tables summarize the typical quantitative data found on a certificate of analysis

for a related analytical reference material, Fluometuron-desmethyl.

Table 1: Analyte Identification and Properties
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Parameter Value Source

Analyte Name Fluometuron-desmethyl [1]

Chemical Name
1-methyl-3-[3-

(trifluoromethyl)phenyl]urea
[1]

CAS Number 3032-40-4 [1][2]

Molecular Formula C9H9F3N2O [1][2]

Molecular Weight 218.0667 g/mol [1]

InChI

1S/C9H9F3N2O/c1-13-

8(15)14-7-4-2-3-6(5-

7)9(10,11,12)/h2-5H,1H3,

(H2,13,14,15)

[1]

Table 2: Product Specifications

Parameter Value Source

Product Format Single Solution [1]

Solvent Methanol [1]

Concentration 10 µg/mL [1]

Storage Condition Refer to Certificate of Analysis

Shelf Life Refer to Certificate of Analysis

Experimental Protocols
The following are detailed methodologies for the analysis of Fluometuron and its metabolites,

which are applicable for use with a deuterated internal standard like Fluometuron-desmethyl-
d3.

3.1. Sample Preparation
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Matrix Spiking: For quantitative analysis, a known concentration of Fluometuron-
desmethyl-d3 is spiked into the sample matrix (e.g., soil, water, biological fluid) as an

internal standard.

Extraction: The target analytes (Fluometuron and its metabolites) and the internal standard

are extracted from the matrix using an appropriate solvent (e.g., acetonitrile, methanol) and

technique (e.g., solid-phase extraction, liquid-liquid extraction).

Concentration and Reconstitution: The extract is evaporated to dryness under a gentle

stream of nitrogen and reconstituted in a suitable solvent for chromatographic analysis.

3.2. Chromatographic Analysis (LC-MS/MS)

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

tandem mass spectrometer (MS/MS).

Chromatographic Column: A C18 reverse-phase column is typically used for separation.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Injection Volume: 5-10 µL.

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode. Multiple Reaction

Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion

transitions for the analyte and the internal standard.

Logical Workflows and Pathways
4.1. Analytical Workflow for Quantitation

The following diagram illustrates a typical workflow for the quantitative analysis of an analyte

using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Fluometuron-desmethyl-d3 Analytical
Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412471#fluometuron-desmethyl-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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